ethyl (2Z)-4-(2-furyl)-2-hydroxy-4-oxobut-2-enoate

• IUPAC Name: ethyl (Z)-4-(furan-2-yl)-4-hydroxy-2-oxobut-3-enoate
• InChI: InChI=1S/C10H10O5/c1-2-14-10(13)8(12)6-7(11)9-4-3-5-15-9/h3-6,11H,2H2,1H3/b7-6-
• InChI Key: HPVSGTVHFSYKEH-SREVYHEPSA-N
• Canonical SMILES: CCOC(=O)C(=O)C=C(C1=CC=CO1)O
• Isomeric SMILES: CCOC(=O)C(=O)/C=C(/C1=CC=CO1)\O
• Molecular Formula: C10H10O5
• Molecular Weight: 210.18 g/mol

Description

Ethyl 3-(2-furyl)propionate is a compound that has a molecular formula of C9H12O3 and a molecular weight of 168.19. It is used as a flavoring agent in the food industry.

Synthesis Analysis

While the specific synthesis process for “ethyl (2Z)-4-(2-furyl)-2-hydroxy-4-oxobut-2-enoate” is not available, related compounds such as (Z)-2-methoxyimino-2-(furyl-2-yl) acetic acid ammonium salt (SMIA), a key intermediate used for the synthesis of cefuroxime, have been synthesized using biocatalysts.

Molecular Structure Analysis

The molecular structure of Ethyl 3-(2-furyl)propionate, a related compound, is represented by the SMILES string CCOC(=O)CCC1=CC=CO1.

Physical And Chemical Properties Analysis

Ethyl 3-(2-furyl)propionate, a related compound, has a refractive index of n20/D 1.459 (lit.), a boiling point of 212 °C (lit.), and a density of 1.054 g/mL at 25 °C (lit.).

Scientific Research Applications

• Crystal Packing Interactions : Ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate, a compound structurally similar to ethyl (2Z)-4-(2-furyl)-2-hydroxy-4-oxobut-2-enoate, exhibits unique crystal packing interactions. It utilizes N⋯π and O⋯π interactions rather than traditional hydrogen bonding in its crystal structure, forming a zigzag double-ribbon arrangement (Zhang, Wu, & Zhang, 2011).

• Hydrogenation Processes : Research has explored the hydrogenation of ethyl esters of 4-phenyl-and (2-furyl)-substituted 2,4-dioxobutyric acids, leading to ethyl 4-R-2-hydroxy-4-oxobutyrates, including the 2-furyl derivative (Slavinska et al., 2006).

• Enantioselective Synthesis : The enantioselective synthesis of 2-amino-2-(2-furyl)ethan-1-ol, involving the conversion of 1-(2-furyl)-2-hydroxyethan-1-one and ethyl 2-(2-furyl)-2-oxo acetate into oximes and oxime ethers, showcases the potential of ethyl (2Z)-4-(2-furyl)-2-hydroxy-4-oxobut-2-enoate in asymmetric synthesis (Demir et al., 2003).

• Antimicrobial Activity : A study on the synthesis and antimicrobial activity of methyl (2Z)-4-aryl-2-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenylamino}-4-oxobut-2-enoates and their silver salts, which are structurally related to ethyl (2Z)-4-(2-furyl)-2-hydroxy-4-oxobut-2-enoate, indicates potential applications in developing antimicrobial agents (Gein et al., 2020).

• Organic Synthesis Applications : The compound has been utilized in various organic synthesis processes, such as the synthesis of highly substituted 2H-Azirine-2-carboxylates via 3-Azido-4-oxobut-2-enoates, showcasing its versatility in chemical transformations (Patonay et al., 2008).

Safety and Hazards

While specific safety and hazard information for “ethyl (2Z)-4-(2-furyl)-2-hydroxy-4-oxobut-2-enoate” is not available, it’s important to note that even food-grade flavorings, which are assessed and permitted for oral use, may not be safe for inhalation.